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Compound of Interest

Compound Name: 1-Nitropentane

Cat. No.: B1594721

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Nitropentane (CAS No: 628-05-7). The information is curated for researchers, scientists, and
professionals in drug development who require precise data for modeling, synthesis, and
formulation. This document presents quantitative data in a structured format, outlines general
experimental methodologies, and includes a visualization of the interplay between
intermolecular forces and the physical characteristics of this compound.

Core Physical and Chemical Properties

1-Nitropentane is a primary nitroalkane with the molecular formula CsH11NO=z.[1][2][3][4] It is a
colorless to pale yellow liquid at room temperature.[2] The presence of the nitro group (-NOz2)
attached to the pentyl chain imparts a moderate polarity to the molecule, influencing its
physical behavior and solubility.[2]

Quantitative Data Summary

The following table summarizes the key physical properties of 1-Nitropentane based on
available literature data.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1594721?utm_src=pdf-interest
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://www.smolecule.com/products/s1905743
https://cymitquimica.com/cas/628-05-7/
https://webbook.nist.gov/cgi/inchi?ID=C628057&Mask=200
https://www.scbt.com/p/1-nitropentane-628-05-7
https://cymitquimica.com/cas/628-05-7/
https://cymitquimica.com/cas/628-05-7/
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Units Conditions Source(s)
Molecular Weight  117.15 g/mol - [11[415]16]
Density 0.952 g/mL at 25 °C [L1I51071181I9]
0.953 g/mL Not Specified [10]
Boiling Point 1725 °C at 760 mmHg [1][11][12]
75-76 °C at 23 mmHg [L15171181I9]
_ _ 24.33

Melting Point _ °C - [L]71I8][12][13]

(estimated)
Flash Point 59 °C Closed Cup [110718112]
61 °C Closed Cup [13]
Refractive Index 1.417 - at 20 °C (n20/D) [5171819112]
1.418 - Not Specified [10]
Solubility in N

1300 mg/L Not Specified [11]
Water

General
Poor - ) [1]
Observation

Vapor Pressure 2.480 mm Hg Not Specified [11]
LogP (Octanol- -

2.01 - Not Specified [10][11]

Water)

Experimental Protocols

While detailed, specific experimental protocols for the cited data are not available in the public
domain, this section outlines the standard methodologies typically employed for determining
the key physical properties of a liquid compound like 1-Nitropentane.

1. Density Measurement: The density of a liquid is commonly determined using a pycnometer
or a digital density meter. The pycnometer method involves accurately weighing a known
volume of the liquid. The temperature is strictly controlled as density is temperature-dependent.
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2. Boiling Point Determination: The boiling point at atmospheric pressure is typically measured
using distillation. For determining the boiling point at reduced pressure, a vacuum distillation
apparatus is employed. The pressure is monitored with a manometer, and the temperature at
which the liquid boils is recorded.

3. Melting Point Determination: For compounds that are solid at or near room temperature, the
melting point is determined using a melting point apparatus. A capillary tube containing the
sample is heated at a controlled rate, and the temperature range over which the substance
melts is observed. For substances like 1-Nitropentane with a melting point near ambient
temperature, a cryostat may be used for controlled cooling and subsequent melting point
determination. The reported melting point for 1-Nitropentane is an estimated value.[1][7][8][12]
[13]

4. Flash Point Measurement: The flash point is determined using either an open-cup or a
closed-cup apparatus. The closed-cup method, as cited for 1-Nitropentane, generally yields
lower values as it prevents the escape of flammable vapors. The Pensky-Martens closed-cup
tester is a common instrument for this purpose, where the sample is heated at a slow, constant
rate, and an ignition source is periodically introduced into the vapor space.

5. Refractive Index Measurement: The refractive index is measured using a refractometer,
typically an Abbé refractometer. A small sample of the liquid is placed between two prisms, and
light of a specific wavelength (usually the sodium D-line, 589 nm) is passed through it. The
angle of refraction is measured and converted to the refractive index. The temperature is
controlled, as the refractive index is temperature-sensitive.

6. Solubility Determination: Water solubility can be determined by the shake-flask method. An
excess amount of the solute (1-Nitropentane) is added to a known volume of water in a flask.
The mixture is agitated at a constant temperature for a prolonged period to ensure equilibrium
is reached. The concentration of the solute in the aqueous phase is then determined by a
suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Logical Relationships and Visualizations

The physical properties of 1-Nitropentane are intrinsically linked to its molecular structure and
the resulting intermolecular forces. The following diagram illustrates this relationship.
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Intermolecular Forces and Physical Properties of 1-Nitropentane
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Caption: Relationship between molecular structure, intermolecular forces, and physical
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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